2-(2-methoxy-4-{[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]methyl}phenoxy)acetamide

• IUPAC Name: 2-[2-methoxy-4-[[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]methyl]phenoxy]acetamide
• InChI: InChI=1S/C19H27N3O4/c1-25-17-11-14(4-5-16(17)26-13-18(20)23)12-21-9-6-15(7-10-21)22-8-2-3-19(22)24/h4-5,11,15H,2-3,6-10,12-13H2,1H3,(H2,20,23)
• InChI Key: FOEWIJDCWDBJRW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CN2CCC(CC2)N3CCCC3=O)OCC(=O)N
• Molecular Formula: C19H27N3O4
• Molecular Weight: 361.4 g/mol

Description

2-(2-methoxy-4-{[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]methyl}phenoxy)acetamide is a chemical compound used in scientific research for its potential therapeutic properties. It is also known by its chemical name, MP-10.

Mechanism of Action

The mechanism of action of MP-10 involves its ability to inhibit the activity of enzymes involved in the production of inflammatory mediators and oxidative stress. It also has the ability to modulate the activity of neurotransmitters involved in the regulation of motor function and cognitive processes.
Biochemical and Physiological Effects:
MP-10 has been found to have a range of biochemical and physiological effects in scientific research studies. It has been found to reduce inflammation and oxidative stress, improve motor function and cognitive processes, and protect against neuronal damage.

Advantages and Limitations for Lab Experiments

One advantage of using MP-10 in lab experiments is its ability to target multiple pathways involved in the development and progression of various neurological disorders. However, one limitation of using MP-10 is its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of MP-10. One direction is to further investigate its potential therapeutic properties in the treatment of neurological disorders. Another direction is to study its safety and efficacy in animal models and clinical trials. Additionally, further studies are needed to determine the optimal dosage and administration of MP-10 for therapeutic use.

Synthesis Methods

The synthesis of MP-10 involves the reaction of 2-methoxy-4-hydroxyacetophenone with 4-(2-oxopyrrolidin-1-yl)piperidine to form the intermediate product, 2-methoxy-4-{[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]methyl}phenol. This intermediate is then reacted with chloroacetyl chloride to form the final product, 2-(2-methoxy-4-{[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]methyl}phenoxy)acetamide.

Scientific Research Applications

MP-10 has been studied for its potential therapeutic properties in various scientific research studies. It has been found to have anti-inflammatory, antioxidant, and neuroprotective effects. It has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and multiple sclerosis.